{[1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-yl]methyl}[(5-fluorothiophen-2-yl)methyl]amine

• Molecular Formula: C12H14F3N3S
• Molecular Weight: 289.32 g/mol
• IUPAC Name: N-[[1-(2,2-difluoroethyl)-5-methylpyrazol-4-yl]methyl]-1-(5-fluorothiophen-2-yl)methanamine
• InChI: InChI=1S/C12H14F3N3S/c1-8-9(5-17-18(8)7-11(13)14)4-16-6-10-2-3-12(15)19-10/h2-3,5,11,16H,4,6-7H2,1H3
• InChI Key: TWXOOYXZZBPAHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1CC(F)F)CNCC2=CC=C(S2)F

Description

{[1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-yl]methyl}[(5-fluorothiophen-2-yl)methyl]amine is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {[1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-yl]methyl}[(5-fluorothiophen-2-yl)methyl]amine typically involves multi-step organic reactions. The initial step often includes the formation of the pyrazole ring through cyclization reactions involving hydrazines and 1,3-diketones. The difluoroethyl group is introduced via nucleophilic substitution reactions using appropriate difluoroethylating agents. The thiophene ring is synthesized separately and functionalized with a fluoromethyl group through halogenation and subsequent substitution reactions. Finally, the two moieties are coupled using cross-coupling reactions such as Suzuki or Stille coupling under palladium catalysis.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the reactions using bulk reagents and solvents. Catalysts and reagents would be chosen based on their availability and cost-effectiveness, and purification steps would be streamlined to ensure high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

{[1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-yl]methyl}[(5-fluorothiophen-2-yl)methyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, potentially reducing the fluoromethyl group to a methyl group.

Substitution: Nucleophilic substitution reactions can occur at the fluoromethyl group, where nucleophiles like amines or thiols replace the fluorine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Major Products

Oxidation: Formation of oxides or hydroxylated derivatives.

Reduction: Formation of reduced derivatives with methyl groups.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

{[1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-yl]methyl}[(5-fluorothiophen-2-yl)methyl]amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Studied for its potential as a bioactive molecule with antimicrobial or anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Mechanism of Action

The mechanism of action of {[1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-yl]methyl}[(5-fluorothiophen-2-yl)methyl]amine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, inhibiting or activating their function. The difluoroethyl and fluoromethyl groups can enhance the compound’s binding affinity and specificity through interactions such as hydrogen bonding and van der Waals forces. The pyrazole and thiophene rings contribute to the compound’s overall stability and reactivity, facilitating its interaction with biological molecules.

Comparison with Similar Compounds

Similar Compounds

• {[1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-yl]methyl}[(5-chlorothiophen-2-yl)methyl]amine
• {[1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-yl]methyl}[(5-bromothiophen-2-yl)methyl]amine
• {[1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-yl]methyl}[(5-iodothiophen-2-yl)methyl]amine

Uniqueness

The uniqueness of {[1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-yl]methyl}[(5-fluorothiophen-2-yl)methyl]amine lies in its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of both difluoroethyl and fluoromethyl groups enhances its reactivity and potential bioactivity compared to similar compounds with different halogen substitutions.